4-((2-((2-amino-2-oxoethyl)thio)-4-oxoquinazolin-3(4H)-yl)methyl)-N-cyclopentylbenzamide

• IUPAC Name: 4-[[2-(2-amino-2-oxoethyl)sulfanyl-4-oxoquinazolin-3-yl]methyl]-N-cyclopentylbenzamide
• InChI: InChI=1S/C23H24N4O3S/c24-20(28)14-31-23-26-19-8-4-3-7-18(19)22(30)27(23)13-15-9-11-16(12-10-15)21(29)25-17-5-1-2-6-17/h3-4,7-12,17H,1-2,5-6,13-14H2,(H2,24,28)(H,25,29)
• InChI Key: QMVGIQFOESICLW-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)NC(=O)C2=CC=C(C=C2)CN3C(=O)C4=CC=CC=C4N=C3SCC(=O)N
• Molecular Formula: C23H24N4O3S
• Molecular Weight: 436.5 g/mol

Description

4-((2-((2-amino-2-oxoethyl)thio)-4-oxoquinazolin-3(4H)-yl)methyl)-N-cyclopentylbenzamide is a useful research compound. Its molecular formula is C23H24N4O3S and its molecular weight is 436.53. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Research has focused on synthesizing quinazolinone derivatives and exploring their chemical properties. For instance, studies on the synthesis of dimethyl dicarbamates derived from tetrahydro-4-oxoquinazolines highlight the reactivity of quinazolinone frameworks towards various synthetic manipulations, offering pathways to develop new compounds with potential therapeutic applications (White & Baker, 1990). Similarly, the development of methods for cyclization of benzoylamino derivatives into quinazoline thiones underscores the versatility of these scaffolds in generating pharmacologically relevant molecules (Hanusek et al., 2006).

Anticancer and Antimicrobial Activities

Quinazolinone derivatives have been investigated for their biological activities, particularly their anticancer and antimicrobial potentials. Novel thioquinazolinone-based 2-aminobenzamide derivatives have been designed and synthesized, displaying potent histone deacetylase (HDAC) inhibitory activities, which are significant in cancer therapy due to their role in regulating gene expression (Cheng et al., 2019). Another study synthesized new thioxoquinazolinone derivatives, evaluating their anticonvulsant and antimicrobial activities, further demonstrating the therapeutic versatility of quinazolinone scaffolds (Rajasekaran et al., 2013).

Molecular Mechanisms and Drug Development

The exploration of quinazolinone derivatives extends to understanding their molecular mechanisms and potential as lead compounds in drug development. Research on quinazolinone analogs as apoptosis inducers and anticancer agents reveals significant insights into their action modes and therapeutic potential, especially in crossing the blood-brain barrier, a critical factor in treating central nervous system (CNS) cancers (Sirisoma et al., 2009).